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Compound of Interest

Compound Name: DMHAPC-Chol

Cat. No.: B607157 Get Quote

Introduction: Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol) is
a cationic lipid that has garnered significant interest in the field of drug delivery. Its unique

chemical structure, featuring a biodegradable carbamyl linker and a hydroxyethyl group in its

polar head, makes it a promising candidate for the formulation of liposomes designed for the

efficient transfection of genetic material such as plasmids and siRNA. This technical guide

provides an in-depth overview of DMHAPC-Chol, including its chemical properties, synthesis,

and detailed protocols for its application in gene and siRNA delivery.

Chemical Structure and Properties
DMHAPC-Chol is a cationic cholesterol derivative. Its structure consists of a cholesterol

backbone linked via a carbamate group to a hydrophilic head containing a quaternary amine

with a hydroxyethyl group. This amphipathic nature is crucial for its ability to self-assemble into

liposomes and interact with negatively charged nucleic acids.
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Property Value Reference

CAS Number 794498-29-7

Synonyms

Dimethyl Hydroxyethyl

Aminopropane Carbamoyl

Cholesterol Iodide

[1]

Molecular Formula C35H63N2O3+ [1][2]

Molecular Weight 559.90 g/mol

Appearance Crystalline solid

Purity ≥95%

Solubility

DMF: 10 mg/mL, Ethanol: 10

mg/mL, Ethanol:PBS (pH 7.2)

(1:6): 0.14 mg/mL

Storage -20°C

Synthesis of DMHAPC-Chol
While a detailed, step-by-step synthesis protocol for DMHAPC-Chol is not readily available in

the public domain, a representative synthetic pathway can be inferred from the synthesis of

similar cholesteryl carbamate derivatives. The general approach involves the reaction of

cholesteryl chloroformate with a suitable amine.
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Reactants

Reaction

Product

Cholesteryl Chloroformate

Carbamate Formation

N,N-dimethyl-N-(2-hydroxyethyl)propane-1,3-diamine

DMHAPC-Chol
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Start

Dissolve Lipids in Chloroform

Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with
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Extrude through
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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